Cas no 60657-70-7 (2-Methyl-5-octyn-4-ol)

• Product Name: 2-Methyl-5-octyn-4-ol
• CAS No: 60657-70-7
• MF: C₉H₁₆O
• MW: 140.222743034363
• MDL: MFCD00041690
• CID: 90066
• PubChem ID: 143720
• Update Time: 2025-04-18

2-Methyl-5-octyn-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-octyn-4-ol
• 2-methyloct-5-yn-4-ol
• 5-Octyn-4-ol,2-methyl
• 60657-70-7
• 5-Octyn-4-ol, 2-methyl-
• SCHEMBL15353487
• MFCD00041690
• FT-0612985
• YBGQRUFRRPFNKW-UHFFFAOYSA-N
• AS-57608
• AKOS006229578
• DTXSID70976086

• MDL： MFCD00041690
• Inchi： 1S/C9H16O/c1-4-5-6-9(10)7-8(2)3/h8-10H,4,7H2,1-3H3
• InChI Key： YBGQRUFRRPFNKW-UHFFFAOYSA-N
• SMILES： OC(C#CCC)CC(C)C
• BRN： 8899472

Computed Properties

• Exact Mass: 140.12000
• Monoisotopic Mass: 140.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3

Experimental Properties

• Color/Form: Colorless to yellow liquid
• Density: 0,855 g/cm3
• Melting Point: No data available
• Boiling Point: 171.8 °C at 760 mmHg
• Flash Point: 78°C
• Refractive Index: 1.4490
• PSA: 20.23000
• LogP: 1.80680
• Vapor Pressure: 0.4±0.7 mmHg at 25°C

2-Methyl-5-octyn-4-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols